Cas no 1152819-60-7 (Phenol, 2-[1-[(4-hydroxycyclohexyl)amino]propyl]-)

• Product Name: Phenol, 2-[1-[(4-hydroxycyclohexyl)amino]propyl]-
• CAS No: 1152819-60-7
• MF: C₁₅H₂₃NO₂
• MW: 249.34862446785
• CID: 5230578
• Update Time: 2025-11-06

Phenol, 2-[1-[(4-hydroxycyclohexyl)amino]propyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[1-[(4-hydroxycyclohexyl)amino]propyl]-

• Inchi： 1S/C15H23NO2/c1-2-14(13-5-3-4-6-15(13)18)16-11-7-9-12(17)10-8-11/h3-6,11-12,14,16-18H,2,7-10H2,1H3
• InChI Key： YQIFGXBNIOBOQJ-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC=C1C(NC1CCC(O)CC1)CC

Additional information on Phenol, 2-[1-[(4-hydroxycyclohexyl)amino]propyl]-

Comprehensive Analysis of Phenol, 2-[1-[(4-hydroxycyclohexyl)amino]propyl]- (CAS No. 1152819-60-7)

Phenol, 2-[1-[(4-hydroxycyclohexyl)amino]propyl]- (CAS No. 1152819-60-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique molecular structure featuring a phenol core and a hydroxycyclohexylamino side chain, is increasingly studied for its potential applications in drug development and material science. Researchers are particularly interested in its hydrogen-bonding capabilities and stereochemical properties, which make it a valuable intermediate in synthetic chemistry.

In recent years, the demand for high-purity specialty chemicals like Phenol, 2-[1-[(4-hydroxycyclohexyl)amino]propyl]- has surged, driven by advancements in targeted drug delivery systems and biocompatible materials. The compound's CAS No. 1152819-60-7 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its structural versatility allows for modifications that can enhance bioavailability or thermal stability, making it a subject of interest for both industrial and academic laboratories.

One of the most discussed topics in relation to Phenol, 2-[1-[(4-hydroxycyclohexyl)amino]propyl]- is its role in green chemistry initiatives. With growing emphasis on sustainable synthesis methods, researchers are exploring eco-friendly catalytic processes to produce this compound with minimal waste. Questions like "How to optimize the yield of CAS 1152819-60-7?" or "What are the alternative routes for synthesizing 2-[1-[(4-hydroxycyclohexyl)amino]propyl]phenol?" are commonly encountered in scientific forums, highlighting the compound's technical significance.

The pharmacological potential of Phenol, 2-[1-[(4-hydroxycyclohexyl)amino]propyl]- is another area of active investigation. Preliminary studies suggest its derivatives may exhibit anti-inflammatory or neuroprotective properties, though extensive clinical validation is still required. This aligns with broader trends in precision medicine, where tailored molecular designs are critical. The compound's logP value and solubility profile are often analyzed to predict its behavior in biological systems.

From an industrial perspective, CAS 1152819-60-7 is noted for its compatibility with polymer matrices and coating formulations. Manufacturers are investigating its use as a crosslinking agent or surface modifier to improve material performance. These applications resonate with current market demands for high-performance additives in sectors like electronics and automotive engineering.

Quality control of Phenol, 2-[1-[(4-hydroxycyclohexyl)amino]propyl]- remains a critical focus, with analytical techniques such as HPLC and NMR spectroscopy being essential for verifying purity. The compound's stability under various pH conditions and thermal degradation patterns are frequently studied to ensure reproducibility in large-scale production. These aspects are particularly relevant given the increasing regulatory scrutiny on chemical traceability and process validation.

In summary, Phenol, 2-[1-[(4-hydroxycyclohexyl)amino]propyl]- (CAS No. 1152819-60-7) represents a compelling case study in modern chemical innovation. Its multifaceted applications—from pharmaceutical intermediates to advanced material components—underscore its importance in contemporary research. As synthetic methodologies evolve and computational chemistry tools advance, this compound is poised to play an even greater role in addressing complex scientific and industrial challenges.